Cas no 2411262-23-0 (N-(1,2-Diphenylethyl)oxirane-2-carboxamide)

• Product Name: N-(1,2-Diphenylethyl)oxirane-2-carboxamide
• CAS No: 2411262-23-0
• MF: C₁₇H₁₇NO₂
• MW: 267.322384595871
• CID: 6453095
• PubChem ID: 154880248
• Update Time: 2025-10-21

N-(1,2-Diphenylethyl)oxirane-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2411262-23-0
• EN300-7560852
• N-(1,2-Diphenylethyl)oxirane-2-carboxamide
• Z3687617413

• Inchi： 1S/C17H17NO2/c19-17(16-12-20-16)18-15(14-9-5-2-6-10-14)11-13-7-3-1-4-8-13/h1-10,15-16H,11-12H2,(H,18,19)
• InChI Key： PNPBKYCYPOPEPM-UHFFFAOYSA-N
• SMILES： O1CC1C(NC(C1C=CC=CC=1)CC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 267.125928785g/mol
• Monoisotopic Mass: 267.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 41.6Ų

Additional information on N-(1,2-Diphenylethyl)oxirane-2-carboxamide

Recent Advances in the Study of N-(1,2-Diphenylethyl)oxirane-2-carboxamide (CAS: 2411262-23-0)

N-(1,2-Diphenylethyl)oxirane-2-carboxamide (CAS: 2411262-23-0) is a novel chemical compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique epoxide and carboxamide functional groups, has shown promising potential in various pharmacological applications. Recent studies have focused on its synthesis, structural characterization, and biological activities, particularly its role as a potential therapeutic agent.

The synthesis of N-(1,2-Diphenylethyl)oxirane-2-carboxamide involves a multi-step process that includes the formation of the oxirane ring and subsequent amidation. Researchers have optimized the synthetic route to improve yield and purity, which is critical for further pharmacological evaluations. The compound's structure has been confirmed using advanced spectroscopic techniques such as NMR and mass spectrometry, ensuring its chemical integrity.

In terms of biological activity, preliminary studies have demonstrated that N-(1,2-Diphenylethyl)oxirane-2-carboxamide exhibits notable inhibitory effects on specific enzymatic targets. For instance, it has been shown to modulate the activity of certain kinases and proteases, which are often implicated in inflammatory and oncogenic pathways. These findings suggest that the compound could serve as a lead molecule for the development of new anti-inflammatory or anticancer drugs.

Further investigations into the mechanism of action have revealed that the epoxide moiety of N-(1,2-Diphenylethyl)oxirane-2-carboxamide plays a crucial role in its biological activity. The reactivity of the epoxide group allows it to form covalent bonds with nucleophilic residues in the active sites of target enzymes, thereby inhibiting their function. This mechanism is similar to that of other epoxide-based inhibitors, which have been successfully developed into clinically used drugs.

Despite these promising results, challenges remain in the development of N-(1,2-Diphenylethyl)oxirane-2-carboxamide as a therapeutic agent. Issues such as solubility, bioavailability, and potential off-target effects need to be addressed through further structural modifications and preclinical studies. Researchers are currently exploring various derivatives of the compound to enhance its pharmacological properties and reduce any adverse effects.

In conclusion, N-(1,2-Diphenylethyl)oxirane-2-carboxamide represents a promising candidate for drug development, with its unique chemical structure and potent biological activities. Ongoing research aims to elucidate its full therapeutic potential and overcome existing challenges, paving the way for its eventual clinical application. The compound's CAS number, 2411262-23-0, will undoubtedly become more prominent in the literature as these studies progress.